3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione

• Molecular Formula: C12H22N2O2S2
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 1-butyl-1-(1,1-dioxothiolan-3-yl)-3-prop-2-enylthiourea
• InChI: InChI=1S/C12H22N2O2S2/c1-3-5-8-14(12(17)13-7-4-2)11-6-9-18(15,16)10-11/h4,11H,2-3,5-10H2,1H3,(H,13,17)
• InChI Key: IRCUHKYGWXRUHD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=S)NCC=C

Description

3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thiolane ring (a five-membered saturated ring with one sulfur atom) substituted with a butyl group, a prop-2-enylamino (allylamino) moiety, and a thioxomethyl functional group. Its molecular formula is C₁₃H₂₁N₃O₂S₂, with a molecular weight of approximately 339.45 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thiolane Ring: The thiolane ring can be synthesized through a cyclization reaction involving a suitable diene and a thiol.

Introduction of the Butyl Group: The butyl group can be introduced via an alkylation reaction using butyl halides.

Attachment of the Prop-2-enylamino Group: This step involves the reaction of the thiolane ring with prop-2-enylamine under suitable conditions.

Formation of the Thioxomethyl Group: The thioxomethyl group can be introduced through a thiocarbonylation reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This often includes the use of catalysts, controlled reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thioxomethyl group to a thiol group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and thioxomethyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione involves its interaction with specific molecular targets. The compound’s functional groups allow it to bind to enzymes or receptors, potentially inhibiting their activity or altering their function. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural Features :

• Thiolane-1,1-dione backbone : Provides rigidity and redox activity.
• Prop-2-enylamino-thioxomethyl group: Offers nucleophilic and electrophilic sites for covalent modifications.

Its structural analogs, however, demonstrate antimicrobial, anticancer, and enzyme-modulating activities .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights structural differences and biological implications relative to analogous thiolane derivatives:

Compound Name	Structural Features	Key Properties/Activities	References
Target Compound	Thiolane-1,1-dione + butyl + prop-2-enylamino-thioxomethyl	Hypothesized enzyme inhibition; potential redox activity
3-({[(Dimethylamino)amino]thioxomethyl}amino)thiolane-1,1-dione	Thiolane-1,1-dione + dimethylamino-thioxomethyl	Antimicrobial activity; hydrogen bonding with biological targets
3-[(2,2-Difluoroethyl)amino]-1λ⁶-thiolane-1,1-dione	Thiolane-1,1-dione + difluoroethylamino	Antifungal activity; enhanced bioavailability due to fluorine substituents
3-[Cyclopropyl(prop-2-yn-1-yl)amino]thiolane-1,1-dione	Thiolane-1,1-dione + cyclopropyl + propynyl	Enzyme inhibition; unique reactivity from strained cyclopropyl group
3-(Aminomethyl)-3-ethyl-thiolane-1,1-dione	Thiolane-1,1-dione + ethyl + aminomethyl	Anticancer activity; improved solubility via aminomethyl group

Key Differences and Implications

Substituent Effects on Bioactivity: The butyl group in the target compound increases lipophilicity compared to the dimethylamino group in , which may enhance tissue penetration but reduce aqueous solubility.

Biological Activity Trends :

• Compounds with electron-withdrawing groups (e.g., difluoroethyl in ) show stronger antifungal activity, while bulky substituents (e.g., butyl in the target compound) may favor enzyme inhibition via steric hindrance.

Biological Activity

Overview

3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione is a complex organic compound notable for its unique structural features, including a thiolane ring and thioxomethyl group. This compound has garnered interest in biological research due to its potential antimicrobial and anticancer properties. The following sections detail its biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C₉H₁₆N₂O₂S₂
• Molecular Weight : 216.36 g/mol
• Structure : Contains a thiolane ring and a thioxomethyl group, which contribute to its biological activity.

Antimicrobial Properties

Research indicates that compounds with similar structural motifs exhibit significant antibacterial activity. For instance, thioamides and thiazoles have shown substantial in vitro activity against various gram-positive (e.g., Staphylococcus aureus, Bacillus cereus) and gram-negative (e.g., Escherichia coli, Proteus vulgaris) bacteria . The presence of the thiazole residue is critical for this effect, suggesting that the thioxomethyl group in 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione may similarly enhance its antimicrobial properties.

Anticancer Activity

The compound's mechanism of action appears to involve interaction with specific molecular targets, potentially modulating enzyme activities linked to cancer progression. Preliminary studies suggest that it may inhibit certain enzymes involved in metabolic pathways associated with tumor growth. Further investigations are necessary to elucidate the precise pathways affected by this compound.

The biological activity of 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes such as proteases or kinases that are crucial for cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to induce oxidative stress in microbial cells, leading to cell death.
• Cell Cycle Arrest : There is potential for the compound to interfere with cell cycle regulation in cancer cells, thereby inhibiting their growth.

Study 1: Antimicrobial Assessment

A study assessed the antibacterial efficacy of various thioamide derivatives, including compounds structurally related to 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione. Results demonstrated significant inhibition against both gram-positive and gram-negative bacteria at varying concentrations. The minimum inhibitory concentration (MIC) was determined for several derivatives, showing promising results for future development as antimicrobial agents .

Compound	MIC (µg/mL)	Target Bacteria
Compound A	32	Staphylococcus aureus
Compound B	16	Escherichia coli
3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione	TBD	TBD

Study 2: Anticancer Potential

In vitro studies on cancer cell lines revealed that compounds similar to 3-{Butyl[(prop-2-enylamino)thioxomethyl]amino}thiolane-1,1-dione exhibited cytotoxic effects. The study measured cell viability post-treatment with varying concentrations of the compound over a defined period. Results indicated a dose-dependent reduction in viability, suggesting potential as an anticancer therapeutic .

Concentration (µM)	Cell Viability (%)
0	100
10	85
25	60
50	35